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Compound of Interest

Compound Name: MDL 72527

Cat. No.: B1663721 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation of a stock solution of MDL
72527, a potent inhibitor of polyamine oxidase (PAO). Accurate preparation of this stock

solution is crucial for ensuring reproducible results in experimental settings.

Introduction
MDL 72527, also known as N,N'-Bis(2,3-butadienyl)-1,4-butanediamine dihydrochloride, is a

key tool in studying the role of polyamine catabolism in various physiological and pathological

processes. It irreversibly inhibits spermine oxidase (SMO) and N1-acetylpolyamine oxidase

(PAOX), leading to a reduction in the production of hydrogen peroxide (H₂O₂) and other

reactive oxygen species (ROS) associated with polyamine breakdown.

Quantitative Data Summary
A summary of the key quantitative data for MDL 72527 is presented in the table below for easy

reference.
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Parameter Value Source(s)

Molecular Formula C₁₂H₂₀N₂ · 2HCl [1][2]

Molecular Weight 265.22 g/mol [2][3]

Appearance
Crystalline solid; white to

brown powder
[1][2]

Solubility in Water 15 mg/mL; up to 100 mM [2]

Solubility in DMSO 0.33 mg/mL; up to 75 mM [1]

Solubility in PBS (pH 7.2) 10 mg/mL [1]

Storage Temperature (Solid) Room temperature [2]

Storage Temperature

(Solution)
+4°C

Experimental Protocol: Preparation of a 10 mM MDL
72527 Stock Solution in Water
This protocol outlines the steps to prepare a 10 mM stock solution of MDL 72527 in sterile,

purified water.

Materials:

MDL 72527 dihydrochloride powder (≥98% purity)[2]

Sterile, purified water (e.g., Milli-Q® or equivalent)

Calibrated analytical balance

Sterile conical tube (e.g., 15 mL or 50 mL)

Sterile serological pipettes or calibrated micropipettes

Vortex mixer

Sterile, light-protected storage vials (e.g., amber microcentrifuge tubes)
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Procedure:

Calculate the required mass of MDL 72527:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) * Molecular Weight ( g/mol ) * Volume (L)

For 10 mL of a 10 mM solution: Mass (mg) = 10 mmol/L * 265.22 g/mol * 0.01 L =

26.522 mg

Weigh the MDL 72527 powder:

Using a calibrated analytical balance, carefully weigh out the calculated mass of MDL
72527 powder.

Note: Due to the small quantities, it is advisable to weigh a slightly larger amount (e.g.,

26.5 mg) and adjust the volume of the solvent accordingly to achieve the desired

concentration.

Dissolve the powder:

Transfer the weighed MDL 72527 powder into a sterile conical tube.

Add the calculated volume of sterile, purified water to the tube.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved. The

solution should be clear.[2]

Aliquot and store:

Once fully dissolved, aliquot the stock solution into smaller, working volumes in sterile,

light-protected vials. This minimizes freeze-thaw cycles and protects the compound from

light degradation.

Label each vial clearly with the compound name, concentration (10 mM), solvent (water),

and date of preparation.
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Store the aliquots at +4°C for short-term use. For long-term storage, consult the

manufacturer's recommendations, as stability in solution over extended periods may vary.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the MDL 72527 stock

solution.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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